3-[[4-(3-Chlorophenyl)-5-propylsulfanyl-1,2,4-triazol-3-yl]methyl]-1,3-benzothiazol-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound is a complex organic molecule with several functional groups, including a benzothiazolone, a triazole, and a chlorophenyl group. These groups are common in many pharmaceuticals and synthetic organic compounds .
Molecular Structure Analysis
The molecular structure of this compound would likely be determined using techniques such as X-ray crystallography or NMR spectroscopy .Physical And Chemical Properties Analysis
Physical and chemical properties such as solubility, melting point, and stability would typically be determined experimentally .Scientific Research Applications
Microwave-Assisted Synthesis
Research by Mistry and Desai (2006) explores the synthesis of compounds related to 3-chlorophenyl benzothiazole derivatives, including their microwave-assisted rapid and efficient synthesis. This study underlines the significance of microwave methods in synthesizing pharmacologically active compounds, providing a more efficient alternative to conventional synthesis methods Mistry & Desai, 2006.
Structural Analysis
Aydin et al. (2002) conducted a study on the crystal structure of a similar compound, focusing on the molecular structure analysis through single-crystal X-ray analysis. This research contributes to the understanding of molecular conformations and interactions within benzothiazole derivatives, which are crucial for predicting their chemical behavior and potential applications Aydin et al., 2002.
Antimicrobial Applications
Sah et al. (2014) investigated the synthesis of formazans from a Mannich base of a compound related to 3-chlorophenyl benzothiazole, highlighting its potential as antimicrobial agents. This research demonstrates the application of these compounds in combating bacterial and fungal infections, providing a basis for developing new antimicrobial drugs Sah et al., 2014.
Agricultural Applications
Campos et al. (2015) explored the use of polymeric and solid lipid nanoparticles for the sustained release of certain fungicides, including those related to 3-chlorophenyl benzothiazole. This research is significant in agriculture, offering new methods for efficient and environmentally friendly pest control Campos et al., 2015.
Antifungal Compound Development
Volkova et al. (2020) synthesized and characterized a novel antifungal compound in the 1,2,4-triazole class, closely related to 3-chlorophenyl benzothiazole. Their work included determining pharmacologically relevant physicochemical properties, providing valuable information for the development of antifungal drugs Volkova et al., 2020.
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
3-[[4-(3-chlorophenyl)-5-propylsulfanyl-1,2,4-triazol-3-yl]methyl]-1,3-benzothiazol-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H17ClN4OS2/c1-2-10-26-18-22-21-17(24(18)14-7-5-6-13(20)11-14)12-23-15-8-3-4-9-16(15)27-19(23)25/h3-9,11H,2,10,12H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FAFSPPSWZFYTLL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCSC1=NN=C(N1C2=CC(=CC=C2)Cl)CN3C4=CC=CC=C4SC3=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H17ClN4OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
417.0 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-((4-(3-chlorophenyl)-5-(propylthio)-4H-1,2,4-triazol-3-yl)methyl)benzo[d]thiazol-2(3H)-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.